Cas no 65284-56-2 (prop-2-yne-1-sulfonic acid)

• Product Name: prop-2-yne-1-sulfonic acid
• CAS No: 65284-56-2
• MF: C₃H₄O₃S
• MW: 120.127059936523
• MDL: MFCD30498121
• CID: 401598
• PubChem ID: 162788
• Update Time: 2025-10-21

prop-2-yne-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propyne-1-sulfonic acid
• prop-2-yne-1-sulfonic acid
• Prop-2-yne-1-sulfonicAcid
• SCHEMBL30315
• 65284-56-2
• EN300-336055
• DTXSID30276519

• MDL： MFCD30498121
• Inchi： 1S/C3H4O3S/c1-2-3-7(4,5)6/h1H,3H2,(H,4,5,6)
• InChI Key： UOCCVDMCNJYVIW-UHFFFAOYSA-N
• SMILES： S(CC#C)(=O)(=O)O

Computed Properties

• Exact Mass: 119.98812
• Monoisotopic Mass: 119.98811516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37

Additional information on prop-2-yne-1-sulfonic acid

Prop-2-yne-1-sulfonic Acid (CAS No. 65284-56-2): A Comprehensive Overview

Prop-2-yne-1-sulfonic acid (CAS No. 65284-56-2) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a detailed overview of the compound, its properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

Prop-2-yne-1-sulfonic acid is a linear molecule with a unique combination of a terminal alkyne group and a sulfonic acid functional group. The molecular formula is C₃H₄O₃S, and its molecular weight is approximately 120.12 g/mol. The presence of the sulfonic acid group imparts strong acidic properties to the molecule, making it highly soluble in water and polar solvents. The alkyne group, on the other hand, provides reactivity for various chemical transformations.

Synthesis Methods

The synthesis of prop-2-yne-1-sulfonic acid can be achieved through several routes. One common method involves the reaction of propargyl alcohol with sulfur trioxide (SO₃) or chlorosulfonic acid (ClSO₃H). Another approach is the oxidation of propargyl sulfide using hydrogen peroxide (H₂O₂) or other oxidizing agents. These methods offer high yields and good selectivity, making them suitable for both laboratory-scale synthesis and industrial production.

Applications in Pharmaceuticals

Prop-2-yne-1-sulfonic acid has gained attention in the pharmaceutical industry due to its potential as a building block for drug discovery and development. The compound's unique structure allows it to participate in various chemical reactions, such as click chemistry and metal-catalyzed coupling reactions. These reactions are crucial for the synthesis of complex molecules with therapeutic properties.

In recent studies, prop-2-yne-1-sulfonic acid has been used to develop novel antiviral agents. For example, researchers at the University of California have synthesized derivatives of this compound that exhibit potent activity against influenza viruses. The sulfonic acid group enhances the water solubility and bioavailability of these derivatives, making them promising candidates for further clinical evaluation.

Molecular Biology and Biochemistry Applications

Beyond pharmaceuticals, prop-2-yne-1-sulfonic acid has found applications in molecular biology and biochemistry. The compound can be used as a reagent for labeling biomolecules, such as proteins and nucleic acids. The alkyne group can be conjugated to biomolecules via click chemistry, while the sulfonic acid group provides a handle for further functionalization or detection.

A study published in the Journal of Biological Chemistry demonstrated the use of prop-2-yne-1-sulfonic acid-labeled peptides for studying protein-protein interactions. The high specificity and efficiency of this labeling method have made it a valuable tool in structural biology and proteomics research.

Materials Science Applications

In materials science, prop-2-yne-1-sulfonic acid has been explored for its potential in developing functional materials with unique properties. The compound can be incorporated into polymers to enhance their hydrophilicity, conductivity, and mechanical strength. For instance, researchers at MIT have synthesized polymeric materials containing prop-2-yne-1-sulfonic acid-based monomers that exhibit excellent water absorption capabilities and are suitable for applications in water purification and drug delivery systems.

Safety Considerations and Handling Guidelines

prop-2-yne-1-sulfonic acid , it is essential to follow standard safety protocols to ensure the well-being of laboratory personnel. The compound should be stored in a cool, dry place away from incompatible substances such as strong oxidizers or reducing agents. Personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn during handling to prevent skin contact or inhalation.

In case of accidental exposure, immediate first aid measures should be taken. If the compound comes into contact with skin or eyes, rinse thoroughly with water for at least 15 minutes and seek medical attention if irritation persists. In case of inhalation, move to fresh air immediately and seek medical assistance if respiratory symptoms develop.

Conclusion

Prop-2-yne-1-sulfonic acid (CAS No. 65284-56-2) is a multifunctional compound with a wide range of applications in pharmaceuticals, molecular biology, biochemistry, and materials science. Its unique chemical structure makes it an attractive building block for various synthetic processes and research endeavors. As ongoing research continues to uncover new possibilities for this compound, its importance in scientific and industrial fields is likely to grow.